Cas no 152685-98-8 (1H-Indene,4-(1-methylethyl)-)
1H-Indene,4-(1-methylethyl)- structure
Product Name:1H-Indene,4-(1-methylethyl)-
CAS No:152685-98-8
MF:C12H14
MW:158.239563465118
CID:99159
PubChem ID:12987106
Update Time:2025-04-18
1H-Indene,4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene,4-(1-methylethyl)-
- 1H-Indene,4-(1-methylethyl)-(9CI)
- HUWWPWRILBVQHZ-UHFFFAOYSA-N
- 4-Isopropylindene
- 4-propan-2-yl-1H-indene
- 152685-98-8
- 4-Isopropyl-1H-indene
-
- Inchi： 1S/C12H14/c1-9(2)11-7-3-5-10-6-4-8-12(10)11/h3-5,7-9H,6H2,1-2H3
- InChI Key： HUWWPWRILBVQHZ-UHFFFAOYSA-N
- SMILES： C(C)(C)C1C=CC=C2CC=CC=12
Computed Properties
- Exact Mass: 158.109550447g/mol
- Monoisotopic Mass: 158.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
1H-Indene,4-(1-methylethyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
152685-98-8 (1H-Indene,4-(1-methylethyl)-) Related Products
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- 18636-55-0(1H-Indene,1,1-dimethyl-)
- 95-13-6(Indene)
- 6974-97-6(4,7-Dimethyl-1H-indene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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